Cas no 3575-04-0 (6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole)

3575-04-0 structure
Product name:6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole
6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole
- 4-(5-fluoro-1H-benzo[d]imidazol-2-yl)thiazole
- BDBM50180721
- CHEMBL370580
- 5-fluoro-2-thiazol-4-yl-1H-benzimidazole
- AKOS014050760
- 3575-04-0
-
- Inchi: InChI=1S/C10H6FN3S/c11-6-1-2-7-8(3-6)14-10(13-7)9-4-15-5-12-9/h1-5H,(H,13,14)
- InChI Key: RVQSSIWKLVUFBC-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C1F)NC(=N2)C3=CSC=N3
Computed Properties
- Exact Mass: 219.02678
- Monoisotopic Mass: 219.02664654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.8Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 41.57
6-fluoro-2-(4-thiazolyl)-1H-Benzimidazole Related Literature
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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